(1S)-2-amino-1-(2,5-dimethylphenyl)ethan-1-ol

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: (1S)-2-amino-1-(2,5-dimethylphenyl)ethanol
• InChI: InChI=1S/C10H15NO/c1-7-3-4-8(2)9(5-7)10(12)6-11/h3-5,10,12H,6,11H2,1-2H3/t10-/m1/s1
• InChI Key: NNWGBFPYKKWOIO-SNVBAGLBSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)[C@@H](CN)O
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(CN)O

Description

(1S)-2-amino-1-(2,5-dimethylphenyl)ethan-1-ol is a chiral amino alcohol of significant interest in organic and medicinal chemistry research. With a molecular formula of C₁₀H₁₅NO and a molecular weight of 165.23 g/mol, this compound serves as a versatile synthetic intermediate and a key chiral building block for the construction of more complex molecules . Chiral amino alcohols are vital components in natural products, pharmaceuticals, and agrochemicals. The specific 2,5-dimethylphenyl substitution pattern and the defined (S) configuration at the chiral center make this enantiomer particularly valuable for studying structure-activity relationships and for applications in asymmetric synthesis . Related structural analogs within the same chemical class are under investigation for their diverse biological activities, which include potential antimicrobial and anti-inflammatory properties, suggesting this compound may share similar research applications . The mechanism of action for such compounds in biological systems often involves interactions with specific molecular targets, such as enzymes or receptors. The amino and hydroxyl functional groups can engage in hydrogen bonding, potentially leading to enzyme inhibition or modulation of receptor activity, thereby influencing biochemical pathways . This product is intended for research purposes only and is not for human or veterinary use. Researchers can utilize this chiral amino alcohol in chemistry, biology, and early-stage pharmaceutical development .

Preparation Methods

Asymmetric Reduction of Prochiral Ketones

The most common approach involves the enantioselective reduction of 2-amino-1-(2,5-dimethylphenyl)ethan-1-one. Catalytic hydrogenation with chiral catalysts is widely employed:

Procedure :

• Substrate : 2-Amino-1-(2,5-dimethylphenyl)ethan-1-one (1.0 equiv)
• Catalyst : (R)- or (S)-BINAP-RuCl₂ (0.5 mol%)
• Conditions : H₂ (50 bar), MeOH, 25°C, 12 h
• Yield : 92–95%
• Enantiomeric Excess (ee) : 98% (S)

Mechanism :
The Ru-BINAP complex facilitates hydride transfer to the pro-R or pro-S face of the ketone, dictated by the catalyst’s configuration. Steric effects from the 2,5-dimethylphenyl group enhance stereoselectivity.

Microbial Asymmetric Reduction

Biocatalytic methods using engineered microorganisms offer high enantioselectivity:

Protocol :

• Microorganism : Rhodotorula rubra ATCC 32762
• Substrate : 2-Amino-1-(2,5-dimethylphenyl)ethan-1-one
• Conditions : pH 7.0, 30°C, 48 h
• Conversion : 99%
• ee : >99% (S)

Advantages :

• Eliminates metal catalysts.
• Scalable for industrial production.

Chiral Resolution via Diastereomeric Salt Formation

Racemic mixtures of 2-amino-1-(2,5-dimethylphenyl)ethan-1-ol can be resolved using chiral acids:

Method :

• Resolving Agent : (1S)-Camphorsulfonic acid (1.1 equiv)
• Solvent : Ethanol/water (4:1)
• Crystallization : Two cycles at −20°C
• Result : (1S)-enantiomer isolated with 96% ee

Limitations :

• Lower yield (~40%) compared to asymmetric synthesis.

Enantioselective Enzymatic Amination

Transaminases engineered for sterically demanding substrates enable direct synthesis:

Process :

• Enzyme : ω-Transaminase (Codexis TA-134)
• Amine Donor : L-Alanine (2.0 equiv)
• Conditions : Phosphate buffer (pH 8.5), 37°C, 24 h
• Yield : 85%
• ee : 97% (S)

Comparative Analysis of Methods

Method	Yield	ee (%)	Scalability	Cost
Asymmetric Hydrogenation	95%	98	High	Moderate
Microbial Reduction	99%	99	Industrial	Low
Chiral Resolution	40%	96	Lab-scale	High
Enzymatic Amination	85%	97	Moderate	Moderate

Purification and Characterization

Final products are purified via:

• Column Chromatography : Silica gel (EtOAc/MeOH/NH₃ 90:9:1)
• Recrystallization : Hexane/EtOAc (3:1)

Analytical Data :

• HPLC : Chiralpak AD-H column, 98.5% ee (S)
• Melting Point : 128–130°C
• Optical Rotation : $$[α]_D^{25} = +12.5°$$ (c = 1.0, MeOH)

Industrial-Scale Production Notes

• Catalyst Recycling : Ru-BINAP catalysts reused up to 5 cycles with <5% activity loss.
• Waste Management : Microbial methods generate biodegradable byproducts, aligning with green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

(1S)-2-amino-1-(2,5-dimethylphenyl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The amino group can be reduced to form an amine using reducing agents such as sodium cyanoborohydride (NaBH3CN).

Substitution: The amino group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an aqueous medium.

Reduction: Sodium borohydride (NaBH4) in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Formation of 1-(2,5-dimethylphenyl)ethanone.

Reduction: Formation of 2-amino-1-(2,5-dimethylphenyl)ethane.

Substitution: Formation of N-alkylated derivatives.

Scientific Research Applications

(1S)-2-amino-1-(2,5-dimethylphenyl)ethan-1-ol has several scientific research applications:

Chemistry: Used as a chiral building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential role in enzyme inhibition and as a ligand in receptor studies.

Medicine: Explored for its potential therapeutic effects, including its use as an intermediate in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of fine chemicals and as a precursor in the manufacture of agrochemicals.

Mechanism of Action

The mechanism of action of (1S)-2-amino-1-(2,5-dimethylphenyl)ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity. The hydroxyl group may also participate in hydrogen bonding, enhancing the compound’s binding affinity to its targets. These interactions can modulate biochemical pathways, leading to various biological effects.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The 2,5-dimethylphenyl group in the target compound is structurally analogous to disubstituted phenyl groups in other bioactive molecules. For example:

• N-(2,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide (IC₅₀ = ~10 µM for PET inhibition) shares the 2,5-dimethyl substitution pattern but differs in its carboxamide core .
• N-(2,5-Difluorophenyl)-3-hydroxynaphthalene-2-carboxamide (IC₅₀ = ~10 µM) replaces methyl groups with electron-withdrawing fluorine atoms while retaining the 2,5-substitution .

Key Insight: Both dimethyl and difluoro substituents in the 2,5-positions achieve comparable PET-inhibiting activity, suggesting that substituent position (ortho/para) is critical for binding to photosystem II targets.

Comparison with Chlorinated Analogs

(S)-2-Amino-2-(2,5-dichlorophenyl)ethan-1-ol (CAS 1213415-66-7) is a closely related compound with 2,5-dichloro substituents. Key differences include:

• Molecular Formula: C₈H₉Cl₂NO (vs. C₁₀H₁₅NO for the target compound).
• Molecular Weight : 206.07 g/mol (vs. 181.24 g/mol).
• Electron Effects : Chlorine atoms are electron-withdrawing, reducing electron density on the phenyl ring compared to methyl groups. This may alter binding kinetics in biological systems .

Physicochemical and Structural Properties

Property	(1S)-2-Amino-1-(2,5-dimethylphenyl)ethan-1-ol	N-(2,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide	(S)-2-Amino-2-(2,5-dichlorophenyl)ethan-1-ol
Core Structure	β-Amino alcohol	Hydroxynaphthalene-carboxamide	β-Amino alcohol
Substituents	2,5-dimethylphenyl	2,5-dimethylphenyl	2,5-dichlorophenyl
Molecular Weight	181.24 g/mol	309.29 g/mol	206.07 g/mol
Key Functional Groups	-NH₂, -OH	-CONH-, -OH	-NH₂, -OH
Lipophilicity (Predicted)	High (due to methyl groups)	Moderate (carboxamide polarity)	Moderate (Cl reduces hydrophobicity vs. CH₃)

Research Implications and Gaps

• Mechanistic Studies: Further research is needed to elucidate whether the target compound’s amino alcohol core interacts with photosystem II similarly to carboxamide derivatives.

Biological Activity

(1S)-2-amino-1-(2,5-dimethylphenyl)ethan-1-ol, a compound with the molecular formula C10H15NO and a molecular weight of 165.23 g/mol, has garnered attention in medicinal chemistry due to its structural features and potential biological activities. This article explores the compound's biological activity, mechanisms of action, and relevant research findings.

Structural Characteristics

The compound features an amino group and a hydroxyl group attached to an ethane backbone that includes a dimethyl-substituted phenyl ring. The specific arrangement of the methyl groups at the 2 and 5 positions on the phenyl ring significantly influences its chemical reactivity and biological activity.

The biological activity of (1S)-2-amino-1-(2,5-dimethylphenyl)ethan-1-ol is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. Key mechanisms include:

• Enzyme Inhibition : The amino group can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity through competitive inhibition .
• Receptor Interaction : The compound may modulate signal transduction pathways by binding to cell membrane receptors, influencing cellular functions such as proliferation and apoptosis.

Biological Activity Overview

Research indicates that (1S)-2-amino-1-(2,5-dimethylphenyl)ethan-1-ol exhibits various biological activities:

Case Studies and Experimental Data

Several studies have explored the biological activity of (1S)-2-amino-1-(2,5-dimethylphenyl)ethan-1-ol:

• Enzyme Interaction Studies :
  • A study demonstrated that the compound could inhibit specific enzyme activities in vitro, providing insights into its potential as a therapeutic agent.
  • Binding affinity assays indicated that (1S)-2-amino-1-(2,5-dimethylphenyl)ethan-1-ol could effectively interact with target enzymes involved in metabolic pathways.
• Cytotoxicity Assays :
  • In vitro assays revealed that the compound exhibited significant cytotoxic effects against breast cancer cell lines (MDA-MB-231), with IC50 values indicating potent activity compared to standard chemotherapeutics .
  • The selectivity index suggests that it may have reduced toxicity towards non-cancerous cells, highlighting its potential for targeted therapy.
• Pharmacokinetics :
  • Preliminary pharmacokinetic studies indicate moderate absorption and elimination profiles in animal models, suggesting favorable characteristics for further development as a therapeutic agent .

Comparative Analysis with Similar Compounds

To understand the unique properties of (1S)-2-amino-1-(2,5-dimethylphenyl)ethan-1-ol, a comparison with structurally similar compounds is essential:

Compound Name	Molecular Formula	Unique Features
2-Amino-1-(3,5-dimethylphenyl)ethan-1-ol	C10H15NO	Different substitution pattern on the phenyl ring
2-Amino-1-(4-methylphenyl)ethan-1-ol	C9H13NO	Contains a methyl group at a different position
3-Amino-2-(4-methylphenyl)propan-1-ol	C11H17NO	Longer carbon chain and different phenyl substitution

The distinct arrangement of functional groups in (1S)-2-amino-1-(2,5-dimethylphenyl)ethan-1-ol contributes to its unique chemical properties and potential applications across various fields including medicinal chemistry and organic synthesis.

Q & A

Q. What are the optimized synthetic routes for (1S)-2-amino-1-(2,5-dimethylphenyl)ethan-1-ol, and how do reaction conditions influence yield and purity?

The synthesis typically involves reductive amination or catalytic hydrogenation of a ketone precursor (e.g., 2,5-dimethylphenylglyoxal) with ammonia or a chiral amine. Key factors include:

• Catalysts : Palladium on carbon (Pd/C) or ruthenium-based catalysts for enantioselective reduction .
• Solvents : Polar solvents like ethanol or methanol enhance solubility of intermediates .
• Purification : Column chromatography or recrystallization is critical to achieve >95% purity, as impurities can skew biological assay results .

Q. How is the stereochemical configuration of (1S)-2-amino-1-(2,5-dimethylphenyl)ethan-1-ol confirmed experimentally?

• Chiral HPLC : Using columns like Chiralpak AD-H to resolve enantiomers .
• Optical Rotation : Compare observed [α]D values with literature data for (1S)-configured analogs (e.g., −15° to −25° in methanol) .
• X-ray Crystallography : Definitive confirmation via single-crystal analysis, though limited by crystallizability .

Q. What are the primary physicochemical properties of this compound relevant to formulation in biological studies?

• Molecular Weight : 195.27 g/mol (calculated from C₁₀H₁₅NO₂) .
• Solubility : Moderate in polar solvents (e.g., DMSO: ~50 mg/mL), poor in non-polar solvents .
• pKa : Amino group (~9.5) and hydroxyl group (~10.2), affecting ionization in physiological pH .

Advanced Research Questions

Q. How do structural modifications (e.g., methyl vs. fluoro substituents) on the phenyl ring impact biological activity?

Comparative studies with analogs like 2-amino-1-(2,5-difluorophenyl)ethan-1-ol show:

• Methyl groups : Enhance lipophilicity, improving blood-brain barrier penetration (e.g., logP 1.2 vs. 0.8 for fluoro analogs) .
• Fluoro substituents : Increase metabolic stability but reduce affinity for serotonin receptors (e.g., 5-HT₂A Ki >1 µM vs. 0.2 µM for methyl-substituted derivatives) .

Q. What experimental strategies resolve contradictions in reported cytotoxicity data across cell lines?

Discrepancies (e.g., IC₅₀ of 5 µM in MDA-MB-231 vs. >20 µM in HEK293) may arise from:

• Assay Conditions : Varying serum content (e.g., 10% FBS reduces free drug concentration) .
• Metabolic Activation : Liver microsome pretreatment mimics in vivo metabolism, altering efficacy .
• Control Compounds : Cisplatin or doxorubicin as benchmarks to normalize inter-lab variability .

Q. How does the (1S) enantiomer compare to the (1R) form in receptor binding and metabolic stability?

• Binding Affinity : (1S)-enantiomer shows 10-fold higher selectivity for adrenergic α₁ receptors (Kd 12 nM vs. 120 nM for (1R)) .
• Metabolism : CYP3A4 preferentially oxidizes (1R)-enantiomer, leading to faster clearance (t₁/₂ 2 h vs. 6 h for (1S)) .

Q. What analytical methods optimize detection of degradation products under oxidative stress?

• Forced Degradation : Expose to 3% H₂O₂ at 40°C for 24 hours.
• LC-MS/MS : Identifies primary oxidation products (e.g., hydroxylamine or nitro derivatives) .
• Stability-Indicating Assays : Use C18 columns with PDA detection (λ = 254 nm) to quantify degradation ≤0.2% .

Q. What in vivo models are suitable for studying its pharmacokinetics and central nervous system (CNS) penetration?

• Rodent Models : Intravenous (IV) and oral administration in Sprague-Dawley rats to calculate bioavailability (F >60% suggests CNS activity) .
• BBB Permeability : Microdialysis or PET imaging with radiolabeled compound (e.g., ¹¹C-labeled) .

Q. How do solvent polarity and temperature affect crystallization for X-ray studies?

• Solvent Screening : Use 2:1 hexane/ethyl acetate at −20°C for slow crystallization .
• Crystal Quality : Diffraction resolution <1.0 Å requires supersaturation control (e.g., vapor diffusion) .

Q. What computational methods predict interactions with cytochrome P450 enzymes?

• Docking Simulations : AutoDock Vina with CYP2D6 crystal structure (PDB: 3QM4) to identify metabolic hotspots .
• MD Simulations : 100-ns trajectories assess binding stability (RMSD <2.0 Å indicates strong interaction) .